N-[4-(acetylamino)phenyl]-3-(allyloxy)benzamide

• IUPAC Name: N-(4-acetamidophenyl)-3-prop-2-enoxybenzamide
• InChI: InChI=1S/C18H18N2O3/c1-3-11-23-17-6-4-5-14(12-17)18(22)20-16-9-7-15(8-10-16)19-13(2)21/h3-10,12H,1,11H2,2H3,(H,19,21)(H,20,22)
• InChI Key: CCKYVOLNXKXRLD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OCC=C
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-[4-(acetylamino)phenyl]-3-(allyloxy)benzamide, also known as AA-NH2O, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential biological properties. In

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)phenyl]-3-(allyloxy)benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and inflammation. Specifically, this compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. In addition to its anti-tumor and anti-inflammatory properties, this compound has also been shown to have antioxidant properties and may help protect cells from oxidative damage. Additionally, this compound has been shown to have a neuroprotective effect and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(acetylamino)phenyl]-3-(allyloxy)benzamide is its high purity and reliability in synthesis. This makes it a useful tool for researchers studying the biological properties of this compound. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on N-[4-(acetylamino)phenyl]-3-(allyloxy)benzamide. One area of interest is in the development of new drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer, inflammation, and neurodegenerative diseases. Finally, research is needed to develop new methods for synthesizing and working with this compound in the lab.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-3-(allyloxy)benzamide has been studied for its potential applications in a variety of scientific research fields. One of the main areas of interest is in the field of cancer research. Studies have shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.